Cas no 2361862-93-1 (tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate)

• Product Name: tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate
• CAS No: 2361862-93-1
• MF: C₂₁H₃₃N₃O₅
• MW: 407.503825902939
• CID: 6550466
• PubChem ID: 145904023
• Update Time: 2025-07-18

tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate
• Z3672055251
• EN300-26582234
• 2361862-93-1
• Tert-butyl 1-[1-[2-[ethyl(prop-2-enoyl)amino]acetyl]piperidin-4-yl]-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C21H33N3O5/c1-6-17(25)22(7-2)14-19(27)23-10-8-16(9-11-23)24-13-15(12-18(24)26)20(28)29-21(3,4)5/h6,15-16H,1,7-14H2,2-5H3
• InChI Key： PBVPPLVUMKCNNR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC(C)(C)C)CN1C1CCN(C(CN(C(C=C)=O)CC)=O)CC1

Computed Properties

• Exact Mass: 407.24202116g/mol
• Monoisotopic Mass: 407.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2Ų

Additional information on tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate

Introduction to Tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate (CAS No. 2361862-93-1)

Tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 2361862-93-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, an oxopyrrolidine moiety, and an acetylated amide group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance binding affinity and selectivity when interacting with biological targets. In this compound, the piperidine ring is further modified by the presence of an acetylamide substituent at the 4-position, which introduces additional hydrogen bonding potential and steric interactions. These features are particularly relevant in the design of molecules targeting enzymes and receptors involved in critical biological pathways.

The oxopyrrolidine moiety, another key structural element, is a heterocyclic compound that often serves as a scaffold for developing pharmacologically active agents. Its five-membered ring structure, incorporating an oxygen atom, provides a unique electronic environment that can influence the compound's reactivity and binding characteristics. This moiety has been explored in various therapeutic contexts, including antiviral and anticancer applications, due to its ability to modulate enzyme activity and receptor interactions.

The acetylamide group at the 2-position of the piperidine ring further enriches the molecular diversity of this compound. Acetylamides are well-known for their role as pharmacophores in drug design, offering both hydrophobic and polar interactions with biological targets. The specific positioning of this group in Tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate suggests potential for fine-tuning its pharmacological profile by adjusting solubility, metabolic stability, and target affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The integration of these computational tools with experimental data has been instrumental in understanding how modifications like those present in Tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate influence its biological activity. For instance, studies have shown that subtle changes in the orientation of the piperidine ring can significantly alter binding interactions with protein targets, highlighting the importance of structural optimization in drug development.

In the context of current pharmaceutical research, this compound represents a promising candidate for further investigation due to its multifaceted structural features. The combination of a piperidine scaffold, an oxopyrrolidine core, and an acetylamide substituent provides a rich foundation for exploring novel therapeutic interventions. Researchers are particularly interested in its potential applications in modulating enzyme cascades involved in inflammation and immune responses, areas where precise targeting is crucial for effective treatment.

The tert-butyl group at the carboxylate position not only enhances solubility but also contributes to metabolic stability by protecting reactive sites from enzymatic degradation. This feature is particularly valuable in designing long-lasting pharmacological agents that can maintain efficacy over extended periods. Additionally, the presence of multiple chiral centers in this molecule allows for the exploration of stereochemical influences on biological activity, a critical consideration in modern drug design.

Emerging research indicates that derivatives of this class of compounds may exhibit significant potential as modulators of central nervous system (CNS) pathways. The ability to fine-tune both lipophilicity and polar surface area through structural modifications offers a strategic advantage in designing CNS-active drugs that can cross the blood-brain barrier while minimizing off-target effects. Preclinical studies are currently underway to evaluate these properties further and to identify potential therapeutic applications.

The synthesis of Tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-yl}-5-oxopyrrolidine-3-carboxylate (CAS No. 2361862-93-1) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These techniques not only improve synthetic efficiency but also enhance the scalability of production processes for future clinical applications.

The chemical stability of this compound under various storage conditions has been thoroughly evaluated through accelerated degradation studies. Results indicate that it maintains structural integrity under controlled temperatures and humidity levels, making it suitable for long-term storage without significant degradation. This stability is essential for ensuring consistent quality throughout clinical trials and commercial distribution.

As interest in personalized medicine grows, compounds like Tert-butyl 1-{1-[2-(N-ethylprop-2-enamido)acetyl]piperidin-4-ylyl}-5-oxy-pyrrolidine -3-carboxylic acid tert-butylester (CAS No. 2361862 -93 -1) offer unique opportunities for tailoring therapeutic strategies to individual patient profiles. By leveraging structural diversity to modulate specific biological pathways, these molecules can be designed to address individual variations in drug response, thereby improving treatment outcomes.

In conclusion,Tert-butyl 1-{1-[2-(N - ethylprop - 2 - enamido) acetyl] piperidin -4 - yl} -5 - oxypy rro lidine -3 - carboxylic acid tert - butylester ( CAS No .236186293 -91) stands as a testament to the ingenuity inherent in modern pharmaceutical chemistry . Its complex structure , characterized by functional groups such as piperidine , oxopyrrolidine ,and acetylamide , positions it as a versatile scaffold for developing innovative therapeutic agents . With ongoing research uncovering new biological targets and refining synthetic methodologies,this compound holds considerable promise for addressing unmet medical needs across multiple therapeutic domains . p >